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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460

Disclaimer: The following guidance is based on established protocols for hazardous chemical
waste disposal. It is imperative to consult your institution's Environmental Health & Safety
(EHS) department for specific procedures and to ensure compliance with local, regional, and
national regulations.[1]

Essential Safety and Logistical Information

This document provides procedural guidance for the safe handling and disposal of Methyl 3-
bromopropiolate. Due to the limited availability of specific safety data for Methyl 3-
bromopropiolate, this guide incorporates information from the closely related compound,
Methyl 3-bromopropionate, and general safety protocols for reactive acetylenic chemicals.

Important Chemical Note: Your query is for Methyl 3-bromopropiolate, which contains a
carbon-carbon triple bond (an alkyne). This functional group can impart significant reactivity,
including the potential to form explosive acetylides with certain metals. The readily available
safety data is for Methyl 3-bromopropionate, which contains only single bonds. The procedures
below are based on the known hazards of the propionate, with additional precautions for the
more reactive propiolate.

Immediate Safety Precautions

Personal Protective Equipment (PPE): When handling Methyl 3-bromopropiolate, the
following PPE is mandatory:
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o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations.

e Hand Protection: Wear appropriate chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.[1]

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[2] If vapors or mists are generated, use a NIOSH-approved respirator with an
appropriate filter (e.g., type ABEK).

Handling and Storage:

» Avoid all contact with skin and eyes and avoid inhaling vapors or mist.[2]

o Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

» Critical: Keep segregated from incompatible materials, which include acids, bases, oxidizing
agents, and reducing agents.[1][2] Due to the acetylenic group, also avoid contact with
metals such as copper, silver, and mercury, which can form explosive acetylides.[4]

Step-by-Step Disposal Protocol

Disposal of Methyl 3-bromopropiolate must be managed through your institution's hazardous
waste program. Do not pour down the drain or dispose of in regular trash.

Step 1: Waste Characterization

« All waste containing Methyl 3-bromopropiolate, including unused or expired reagent,
reaction mixtures, and contaminated materials (e.g., pipette tips, absorbent pads), must be
treated as hazardous waste.

Step 2: Containment
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e Collect waste in a designated, leak-proof, and chemically compatible container. The original
reagent bottle is often a suitable choice for unused material.

o Keep the waste container securely closed except when adding waste.
Step 3: Segregation

o Store the Methyl 3-bromopropiolate waste container separately from incompatible
materials. This is a critical step to prevent dangerous reactions.

e Incompatible waste streams include:

[e]

Acids and Bases[1]

[e]

Oxidizing and Reducing Agents[1][2]

o

Agueous waste streams

[¢]

Heavy metal waste
Step 4: Labeling
o Clearly label the waste container with the words "Hazardous Waste."

e The label must include:

[¢]

The full chemical name: "Waste Methyl 3-bromopropiolate"

[e]

A list of all components and their approximate concentrations if it is a mixture.

[e]

The associated hazards (e.g., "Combustible,” "Harmful,” "Irritant,” "Reactive").

The date of accumulation.

o

Step 5: Storage and Disposal

» Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within
your laboratory.
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» Do not attempt to neutralize or treat the waste yourself. Unwanted reactive materials should
be handled by EHS professionals.

o Contact your institution's EHS department to schedule a pickup for hazardous waste. Follow
their specific procedures for request and collection.

In Case of a Spill:
o Evacuate personnel from the immediate area and ensure adequate ventilation.
e Remove all sources of ignition.[1]

o Wearing full PPE, absorb the spill with an inert, non-combustible material such as dry sand
or earth. Do not use combustible materials like paper towels as the primary absorbent.

o Collect the absorbed material and contaminated debris into a designated hazardous waste

container.

o Label the container appropriately and arrange for disposal through EHS.

Data Summary

The following table summarizes key quantitative data based on the analogue Methyl 3-
bromopropionate. Exercise caution and assume the values for Methyl 3-bromopropiolate may
differ.
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Property Value Citations
Chemical Formula BrCH2CH2COOCHS3

CAS Number 3395-91-3 [1]

Flash Point 75 °C (167 °F) - closed cup

Density 1.53 g/mL at 25 °C

Boiling Point 64-66 °C at 18 mmHg

WGK 3 (highly hazardous to

water)

Water Hazard Class

Acute Toxicity 4 (Oral), Skin
Hazard Classifications Irritant 2, Eye Irritant 2, STOT
SE3

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-bromopropiolate.
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Methyl 3-bromopropiolate Disposal Workflow

Identification & Collection

Identify Waste:
Methyl 3-bromopropiolate

CAUTION:
Reactive Alkyne Group.
Avoid certain metals.

Collect in a designated,
compatible waste container.

1
f’roceed to Segregation

Segregation & Labeling

Segregate from incompatibles:
- Acids & Bases
- Oxidizers & Reducers
- Metals (Cu, Ag, Hg)

Label container:
'Hazardous Waste'
+ Full Chemical Name
+ Hazards

I
IF‘roceed to Storage

Storage & Final Disposal

Store in designated
Satellite Accumulation Area (SAA).

Contact Environmental Health
& Safety (EHS) for pickup.

Proper Disposal by EHS

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 3-bromopropiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Methyl 3-bromopropionate - Safety Data Sheet [chemicalbook.com]

3. Methyl 3-Bromopropionate | 3395-91-3 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

4. nj.gov [nj.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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